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Introduction
BODIPY 558/568 C12 is a fluorescent fatty acid analog that has become an indispensable tool

in cell biology for the investigation of lipid metabolism and dynamics.[1][2][3] Its unique

photophysical properties, including high quantum yield, sharp emission peaks, and relative

insensitivity to environmental polarity and pH, make it an excellent probe for visualizing and

tracking the fate of fatty acids within living and fixed cells.[4] This technical guide provides an

in-depth overview of the core applications of BODIPY 558/568 C12, detailed experimental

protocols, and a summary of its key characteristics.

The core of BODIPY 558/568 C12's utility lies in its structural design: a BODIPY fluorophore

conjugated to a 12-carbon lauric acid chain.[2] This lipophilic tail allows the molecule to readily

cross the cell membrane and be metabolized by cellular enzymes, mimicking the behavior of

natural fatty acids.[5][6] Once inside the cell, it is esterified and incorporated into neutral lipids,

primarily triacylglycerols and cholesteryl esters, which are stored within lipid droplets.[7][8] This

specific accumulation within the hydrophobic core of lipid droplets enables high-contrast

imaging of these dynamic organelles.[6][7]

Core Properties and Spectral Characteristics
A thorough understanding of the spectral properties of BODIPY 558/568 C12 is crucial for

designing and executing successful imaging experiments. The quantitative data below has
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been compiled from various sources to provide a comprehensive reference.

Property Value References

Maximum Excitation

Wavelength
558 nm [1][3][4]

Maximum Emission

Wavelength
568 nm [1][3][4]

Molecular Formula C25H30BF2N2O2S · H [1][3]

Molecular Weight 472.4 g/mol [1][3]

Solubility Soluble in DMSO and DMF [1][3]

Commonly Referred As Red C12 [1][7][8]

Mechanism of Cellular Uptake and Incorporation
The mechanism by which BODIPY 558/568 C12 labels lipid droplets is a multi-step process

that mirrors the metabolic pathway of natural fatty acids. This process allows for the

investigation of fatty acid trafficking and lipid droplet biogenesis.
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Mechanism of BODIPY 558/568 C12 Cellular Uptake and Localization
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Caption: Cellular uptake and incorporation of BODIPY 558/568 C12 into lipid droplets.
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Key Applications and Experimental Protocols
BODIPY 558/568 C12 is a versatile tool with a broad range of applications in cell biology,

primarily centered around the study of lipid droplets and fatty acid metabolism.

Visualization of Lipid Droplets in Live and Fixed Cells
The most common application of BODIPY 558/568 C12 is the fluorescent labeling of lipid

droplets for visualization by microscopy. This can be performed in both live and fixed cells,

allowing for dynamic tracking of lipid droplet formation, movement, and degradation.[4][9]

Materials:

BODIPY 558/568 C12 stock solution (e.g., 1-10 mM in DMSO)

Cell culture medium (serum-free or complete, depending on the experiment)

Phosphate-buffered saline (PBS)

Fixative (e.g., 4% paraformaldehyde in PBS) for fixed cell imaging

Mounting medium

Procedure for Live Cell Imaging:

Culture cells to the desired confluency on a suitable imaging dish or slide.

Prepare a working solution of BODIPY 558/568 C12 in cell culture medium. A final

concentration of 5-10 µM is a good starting point, but this may need to be optimized for your

cell type.[10]

Remove the existing culture medium from the cells and wash once with PBS.

Add the BODIPY 558/568 C12 working solution to the cells.

Incubate for 15-30 minutes at 37°C in a CO2 incubator.[7] Incubation times can be varied to

study fatty acid uptake over time.[8]

Wash the cells twice with PBS to remove excess probe.
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Add fresh culture medium or a suitable imaging buffer to the cells.

Image the cells using a fluorescence microscope with appropriate filter sets

(Excitation/Emission: ~558/568 nm).[4]

Procedure for Fixed Cell Imaging:

Perform steps 1-5 from the live-cell imaging protocol.

Wash the cells twice with PBS.

Fix the cells with 4% paraformaldehyde in PBS for 10-15 minutes at room temperature.[9]

Wash the cells three times with PBS.

(Optional) Permeabilize the cells with a detergent like 0.1% Triton X-100 in PBS if co-staining

with antibodies is desired.

Mount the coverslip onto a microscope slide using a suitable mounting medium.

Image the cells using a fluorescence microscope.
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Workflow for Lipid Droplet Staining
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Caption: A generalized workflow for staining lipid droplets with BODIPY 558/568 C12.
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Fatty Acid Uptake and Trafficking Assays
BODIPY 558/568 C12 can be used in pulse-chase experiments to monitor the rate of fatty acid

uptake and their subsequent trafficking to various cellular compartments, such as mitochondria.

[10][11]

Materials:

BODIPY 558/568 C12 stock solution

"Pulse" medium: Cell culture medium containing BODIPY 558/568 C12 (e.g., 5 µM)[11]

"Chase" medium: Complete cell culture medium without the fluorescent probe[11]

Other fluorescent probes for co-localization (e.g., MitoTracker Green)[12]

Procedure:

Plate cells and culture overnight.

Pulse: Replace the culture medium with the "pulse" medium and incubate for a defined

period (e.g., 1 hour) to allow for the uptake and incorporation of the fluorescent fatty acid into

lipid droplets.[10]

Chase: Remove the "pulse" medium, wash the cells three times with chase medium, and

then add fresh chase medium.[11]

Incubate the cells for various time points (e.g., 0, 1, 4, 24 hours) to track the movement of

the fluorescent lipid.

At each time point, image the cells using fluorescence microscopy. For co-localization

studies, co-stain with other organelle-specific dyes during the final incubation step.[12]
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Pulse-Chase Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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